6-[5-(4-fluorophenyl)-2-furyl]-3-phenyl[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole

• IUPAC Name: 6-[5-(4-fluorophenyl)furan-2-yl]-3-phenyl-[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole
• InChI: InChI=1S/C19H11FN4OS/c20-14-8-6-12(7-9-14)15-10-11-16(25-15)18-23-24-17(21-22-19(24)26-18)13-4-2-1-3-5-13/h1-11H
• InChI Key: RAUVMHVRHUGMTI-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)C2=NN=C3N2N=C(S3)C4=CC=C(O4)C5=CC=C(C=C5)F
• Molecular Formula: C19H11FN4OS
• Molecular Weight: 362.4 g/mol

Description

Synthesis Analysis

The synthesis of triazolothiadiazoles, including compounds closely related to the one , involves the condensation of substituted 4-amino-5-phenyl-4H-1,2,4-triazole-3-thiols with pentafluorobenzoic acid, yielding good outcomes. This process demonstrates the compound's structural complexity and the synthetic challenges it presents, highlighting the importance of specific reactants and conditions in obtaining high yields and desired properties (Chowrasia et al., 2017).

Scientific Research Applications

Anticancer Activity

Fluorinated derivatives of triazolo-thiadiazoles, including structures similar to the compound , have shown moderate to good anticancer activities against different cancerous cell lines such as human breast cancer (MCF7), human osteosarcoma (SaOS-2), and human myeloid leukemia (K562). Among the synthesized compounds, specific derivatives displayed higher antiproliferative activity, indicating their potential as anticancer agents (Chowrasia et al., 2017).

Antioxidant and Anticancer Mechanisms

Investigations into the in vitro antioxidant properties of triazolo-thiadiazoles related to the compound have revealed potent antioxidant effects, alongside significant cytotoxic effects on hepatocellular carcinoma cell line HepG2. These compounds, through various assays, have shown to induce apoptosis in cancer cells, suggesting a mechanism of action for their anticancer activity (Sunil et al., 2010).

Structural Characterization

The structural determination of analogs of the compound has provided insights into their crystalline structures, which is crucial for understanding their biological activities. Detailed analyses include X-ray powder diffraction data, revealing their isostructural nature and potential as cytotoxic agents (Gündoğdu et al., 2017).

Antimicrobial Activity

Synthesis of triazolo-thiadiazole derivatives has also been explored for their potential as antimicrobial agents. These compounds have been tested in vitro for efficacy against various bacterial and fungal strains, with some derivatives showing significant inhibition, comparable to standard drugs (Swamy et al., 2006).

Molecular Docking and Inhibitory Activities

Further research into triazolo-thiadiazole derivatives has involved molecular docking analysis to explore their binding poses at the active sites of enzymes like COX-1/2, indicating their selectivity and potential therapeutic benefits in treating conditions mediated by these targets (Al-Wahaibi et al., 2022).